Cas no 1154297-85-4 (Benzenamine, N-cyclopentyl-2-(methylthio)-)

• Product Name: Benzenamine, N-cyclopentyl-2-(methylthio)-
• CAS No: 1154297-85-4
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5157068
• Update Time: 2025-11-01

Benzenamine, N-cyclopentyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-(methylsulfanyl)aniline
• Benzenamine, N-cyclopentyl-2-(methylthio)-

• Inchi： 1S/C12H17NS/c1-14-12-9-5-4-8-11(12)13-10-6-2-3-7-10/h4-5,8-10,13H,2-3,6-7H2,1H3
• InChI Key： LDZNPMIWCBHYHZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC1CCCC1

Computed Properties

• Exact Mass: 207.108
• Monoisotopic Mass: 207.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzenamine, N-cyclopentyl-2-(methylthio)-

Comprehensive Overview of Benzenamine, N-cyclopentyl-2-(methylthio)- (CAS No. 1154297-85-4)

Benzenamine, N-cyclopentyl-2-(methylthio)- (CAS No. 1154297-85-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique cyclopentyl and methylthio functional groups, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular structure, which combines aromatic and aliphatic components, makes it a valuable building block for researchers exploring new drug candidates and bioactive molecules.

In recent years, the demand for N-cyclopentyl-2-(methylthio)aniline (a common synonym) has surged due to its potential applications in medicinal chemistry and drug discovery. Researchers are particularly interested in its role as a precursor for kinase inhibitors and GPCR-targeted therapies, which are hot topics in the pharmaceutical industry. The compound's ability to modulate specific biological pathways has made it a subject of numerous structure-activity relationship (SAR) studies, a trending area in computational chemistry and AI-driven drug design.

The synthesis of Benzenamine, N-cyclopentyl-2-(methylthio)- typically involves multi-step organic reactions, including amination and thioetherification processes. These methods are frequently discussed in synthetic chemistry forums and patent literature, reflecting the compound's relevance in green chemistry initiatives. With growing interest in sustainable synthesis and atom economy, researchers are exploring catalytic approaches to produce this compound more efficiently, addressing common search queries like "eco-friendly synthesis of N-cyclopentyl aniline derivatives."

From an analytical perspective, CAS No. 1154297-85-4 is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in pharmaceutical manufacturing, a sector where precision and reproducibility are paramount. The compound's physicochemical properties, including solubility and stability, are also frequently studied, as evidenced by popular search terms like "Benzenamine derivative solubility" and "storage conditions for sulfur-containing amines."

The commercial availability of Benzenamine, N-cyclopentyl-2-(methylthio)- has expanded significantly, with suppliers offering it in various quantities for research and development purposes. This aligns with the increasing demand for custom chemical synthesis services, a trend driven by the growth of contract research organizations (CROs) and biotech startups. The compound's patent landscape is another area of interest, with researchers often inquiring about its intellectual property status and potential generic drug applications.

In the context of drug metabolism and pharmacokinetics, the methylthio moiety in this compound presents interesting possibilities for prodrug design and metabolic stability optimization. These aspects are particularly relevant given current industry focus on oral bioavailability and drug-likeness parameters. The compound's potential interactions with cytochrome P450 enzymes are also a subject of investigation, addressing common queries about "thioether-containing drug metabolism."

Looking ahead, Benzenamine, N-cyclopentyl-2-(methylthio)- continues to be a compound of interest in precision medicine and personalized therapeutics. Its structural features make it a candidate for targeted drug delivery systems, especially in oncology research where small molecule inhibitors are increasingly important. The compound's relevance to fragment-based drug discovery (FBDD) further enhances its appeal in modern drug development pipelines.

For researchers working with this compound, proper material safety data and handling protocols are essential considerations. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when handling organic amines and sulfur compounds. This aligns with the broader scientific community's emphasis on responsible research and chemical safety.